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Compound Name: Acetylatractylodinol

Cat. No.: B149813

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylatractylodinol is a naturally occurring polyacetylene compound isolated from the
rhizomes of Atractylodes lancea, a plant used in traditional Chinese medicine.[1][2] This
technical guide provides a comprehensive review of the current scientific literature on
acetylatractylodinol, focusing on its biological activities, potential mechanisms of action, and
relevant experimental methodologies. The information is intended to serve as a valuable
resource for researchers and professionals in the fields of pharmacology, natural product
chemistry, and drug development.

Chemical and Physical Properties

Acetylatractylodinol, with the molecular formula C15H1203 and a molecular weight of 240.25
g/mol , is characterized by a furan ring and a polyacetylene chain with an acetate group.[1]
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Property Value Source
Molecular Formula C15H1203 PubChem[1]
Molecular Weight 240.25 g/mol PubChem[1]

[(2E,8E)-9-(furan-2-yl)nona-
IUPAC Name ] ) PubChem[1]
2,8-dien-4,6-diynyl] acetate

CAS Number 61582-39-6 ChemFaces|3]

Biological Activities and Quantitative Data

Acetylatractylodinol has demonstrated notable anti-inflammatory properties through the
inhibition of key enzymes involved in the inflammatory cascade.

Anti-inflammatory Activity

Published studies have quantified the inhibitory effects of acetylatractylodinol on 5-
lipoxygenase (5-LOX) and cyclooxygenase-1 (COX-1). These enzymes are critical mediators of
inflammation, producing leukotrienes and prostaglandins, respectively.

Target Enzyme IC50 Value Reference

5-Lipoxygenase (5-LOX) 3 uM Planta Med. 2001[3]

Cyclooxygenase-1 (COX-1) 1uM Planta Med. 2001[3]
Antioxidant Activity

While some related compounds from Atractylodes lancea have shown strong antioxidant
activity, the antioxidant potential of acetylatractylodinol itself has been described as weak in
some ex Vivo studies measuring the inhibition of luminal-enhanced chemiluminescence in
stimulated human neutrophils.[3]

Postulated Signaling Pathways

Direct studies on the signaling pathways modulated by acetylatractylodinol are limited.
However, based on the activity of related compounds from Atractylodes species, it is
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hypothesized that its anti-inflammatory effects may be mediated through the inhibition of the
Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) signaling
pathways.[4] These pathways are central to the regulation of pro-inflammatory gene
expression.
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Caption: Postulated inhibition of the NF-kB signaling pathway by Acetylatractylodinol.
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Caption: Postulated inhibition of the MAPK signaling pathway by Acetylatractylodinol.

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of
acetylatractylodinol are not extensively documented in single publications. The following
sections provide a generalized workflow and assay principles based on standard
methodologies in natural product chemistry and pharmacology.

Isolation and Purification of Acetylatractylodinol

The following diagram illustrates a general workflow for the isolation of acetylatractylodinol
from the rhizomes of Atractylodes lancea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Acetylatractylodinol: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149813#literature-review-on-acetylatractylodinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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